Cas no 72185-47-8 (1-Pyrenemethanaminium, N,N,N-trimethyl-, iodide)
72185-47-8 structure
Product Name:1-Pyrenemethanaminium, N,N,N-trimethyl-, iodide
CAS No:72185-47-8
MF:C20H20IN
MW:401.283977508545
CID:544396
PubChem ID:19973849
Update Time:2025-04-19
1-Pyrenemethanaminium, N,N,N-trimethyl-, iodide Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrenemethanaminium, N,N,N-trimethyl-, iodide
- trimethyl(pyren-1-ylmethyl)azanium,iodide
- DTXSID40601595
- 72185-47-8
- N,N,N-Trimethyl(pyren-1-yl)methanaminium iodide
- SCHEMBL4633095
-
- Inchi: 1S/C20H20N.HI/c1-21(2,3)13-17-10-9-16-8-7-14-5-4-6-15-11-12-18(17)20(16)19(14)15;/h4-12H,13H2,1-3H3;1H/q+1;/p-1
- InChI Key: KXLZBPKDSSUIJN-UHFFFAOYSA-M
- SMILES: [I-].[N+](C)(C)(C)CC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43
Computed Properties
- Exact Mass: 380.9071
- Monoisotopic Mass: 401.06405g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 382
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1-Pyrenemethanaminium, N,N,N-trimethyl-, iodide Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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